2-Amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide

Description

2-Amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide is a chemical compound with a molecular formula of C11H10ClN3OS and a molecular weight of 267.73 . It has a CAS No. of 302964-24-5 and an MDL number of MFCD10000630 . Synonyms for this compound include EOS-61515, 2-Amino-N-(2-chL, Dasatinib Int N-2, and Dasatinib Impurity 27 . It appears as a crystal and has a melting point of 210 °C . This compound should be stored in a dark place under an inert atmosphere at room temperature .

This chemical is used as a precursor in the synthesis of Dasatinib, a protein tyrosine kinase inhibitor, and 2-Amino-thiazole-5-carboxylic Acid Phenylamide Derivatives, which are used as anti-tumor drugs . N-(2-chloro-6-methylphenyl)-2-[(cyclopropylcarbonyl)amino]-1,3-thiazole-5-carboxamide is a similar compound with a PubChem CID of 9927718 and the molecular formula C15H14ClN3O2S .

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• CAS No.: 302964-24-5
• Product Name: 2-Amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide
• Molecular Formula: C11H10ClN3OS
• Molecular Weight: 267.74 g/mol
• IUPAC Name: 2-amino-N-(2-chloro-6-methylphenyl)-1,3-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C11H10ClN3OS/c1-6-3-2-4-7(12)9(6)15-10(16)8-5-14-11(13)17-8/h2-5H,1H3,(H2,13,14)(H,15,16)
• Standard InChIKey: VVOXTERFTAJMAA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)N
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 2-Amino-N-(2-chloro-6-methylphenyl)-5-thiazolecarboxamide
• PubChem Compound: 21911644
• Last Modified: Aug 15 2023